Cas no 61668-25-5 (1,4-Butanedione, 2-benzoyl-4-(4-nitrophenyl)-1-phenyl-)

• Product Name: 1,4-Butanedione, 2-benzoyl-4-(4-nitrophenyl)-1-phenyl-
• CAS No: 61668-25-5
• MF: C₂₃H₁₇NO₅
• MW: 387.384786367416
• CID: 470749
• PubChem ID: 12328901
• Update Time: 2025-04-19

1,4-Butanedione, 2-benzoyl-4-(4-nitrophenyl)-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanedione, 2-benzoyl-4-(4-nitrophenyl)-1-phenyl-
• 2-benzoyl-4-(4-nitrophenyl)-1-phenylbutane-1,4-dione
• DTXSID40490148
• 61668-25-5

• Inchi： 1S/C23H17NO5/c25-21(16-11-13-19(14-12-16)24(28)29)15-20(22(26)17-7-3-1-4-8-17)23(27)18-9-5-2-6-10-18/h1-14,20H,15H2
• InChI Key： ALRNKQIRJHDJFX-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)C(C(C1C=CC=CC=1)=O)CC(C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 387.11071
• Monoisotopic Mass: 387.11067264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 575
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 97Ų

Experimental Properties

• PSA: 94.35